Cas no 1361465-54-4 (4-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylic acid)

• Product Name: 4-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylic acid
• CAS No: 1361465-54-4
• MF: C₉H₇F₅N₂O₂
• MW: 270.156099557877
• CID: 4932583
• Update Time: 2025-05-20

4-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylic acid

• Inchi： 1S/C9H7F5N2O2/c10-7(11)6-5(9(12,13)14)3(2-15)1-4(16-6)8(17)18/h1,7H,2,15H2,(H,17,18)
• InChI Key： AYYDNTLFWADFOH-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)F)=NC(C(=O)O)=CC=1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 310
• XLogP3: -1.2
• Topological Polar Surface Area: 76.2

Additional information on 4-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylic acid

4-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylic acid (CAS No. 1361465-54-4): An Overview

4-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylic acid (CAS No. 1361465-54-4) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 1361465-54-4, is a derivative of pyridine, a six-membered heterocyclic aromatic compound with a nitrogen atom. The presence of multiple functional groups, including an aminomethyl group, difluoromethyl, and trifluoromethyl substituents, makes this compound particularly interesting for its potential applications in drug discovery and development.

The aminomethyl group in the structure of 4-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylic acid is a key feature that contributes to its reactivity and potential for forming stable conjugates with other molecules. This group can participate in various chemical reactions, such as amide bond formation, which is crucial for the synthesis of peptides and proteins. The difluoromethyl and trifluoromethyl substituents, on the other hand, are known for their electron-withdrawing properties and can significantly influence the electronic and steric properties of the molecule. These properties make the compound highly versatile in terms of its chemical behavior and biological activity.

Recent studies have highlighted the potential of 4-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against specific enzymes involved in metabolic pathways. This inhibition can lead to the modulation of cellular processes, making it a promising candidate for the treatment of metabolic disorders such as diabetes and obesity.

In addition to its enzymatic inhibition properties, 4-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylic acid has also been investigated for its potential as an anti-inflammatory agent. Inflammation is a complex biological response to harmful stimuli and is associated with a wide range of diseases, including arthritis and inflammatory bowel disease. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines.

The unique combination of functional groups in 4-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylic acid also makes it an attractive candidate for use in drug delivery systems. The presence of the carboxylic acid group allows for the formation of salts with various counterions, which can enhance the solubility and bioavailability of the compound. This property is particularly important for improving the pharmacokinetic profile of drugs, ensuring that they reach their intended targets efficiently.

Furthermore, 4-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylic acid has been explored for its potential as a radiolabeling agent in nuclear medicine. The fluorine atoms in the molecule can be replaced with radioactive isotopes such as fluorine-18, which is commonly used in positron emission tomography (PET) imaging. This application allows for non-invasive monitoring of disease progression and treatment efficacy in patients.

In conclusion, 4-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylic acid (CAS No. 1361465-54-4) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile chemical properties make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further solidifying its importance in the field.